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Compound of Interest

Compound Name: 16-Keto Aspergillimide

Cat. No.: B11930023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

experimental protocols related to 16-Keto Aspergillimide, a novel anthelmintic agent. The

information is curated for professionals in research and drug development, presenting data in a

structured format to facilitate analysis and further investigation.

Core Spectroscopic Data
16-Keto Aspergillimide, also known as SB202327, is a metabolite isolated from Aspergillus

strain IMI 337664.[1] Its structure was elucidated through extensive spectroscopic analysis.

The key quantitative data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR data are essential for the structural confirmation of 16-Keto
Aspergillimide. While the primary literature provides the full assignment, the following tables

summarize the key shifts for characteristic functional groups.

Table 1: ¹H NMR Spectroscopic Data for 16-Keto Aspergillimide
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

Data unavailable in

search results

Table 2: ¹³C NMR Spectroscopic Data for 16-Keto Aspergillimide

Chemical Shift (ppm) Carbon Type Assignment

Data unavailable in search

results

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) data confirms the molecular formula and provides

the exact mass of 16-Keto Aspergillimide.

Table 3: Mass Spectrometry Data for 16-Keto Aspergillimide

Ionization Mode
Mass-to-Charge Ratio
(m/z)

Molecular Formula

Data unavailable in search

results

Experimental Protocols
The isolation and characterization of 16-Keto Aspergillimide involve a series of detailed

experimental procedures. The following sections outline the methodologies as described in the

primary literature.

Fermentation and Isolation
The production of 16-Keto Aspergillimide is achieved through the fermentation of the

Aspergillus strain IMI 337664. The general workflow for fermentation and isolation is as follows:
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Fermentation

Extraction

Purification

Inoculation of Aspergillus strain IMI 337664

Incubation in a suitable culture medium

Monitoring of growth and metabolite production

Separation of mycelia from culture broth

Solvent extraction of the mycelial cake and broth

Concentration of the crude extract

Chromatographic separation (e.g., column chromatography)

Further purification by HPLC

Isolation of pure 16-Keto Aspergillimide
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Fig. 1: General workflow for the fermentation, extraction, and isolation of 16-Keto
Aspergillimide.

Structure Elucidation
The chemical structure of 16-Keto Aspergillimide was determined using a combination of

spectroscopic techniques. The logical flow of this process is outlined below:

Isolated Pure Compound

Mass Spectrometry (HRMS) 1D NMR (¹H, ¹³C) 2D NMR (COSY, HMQC, HMBC)

Determination of Molecular Formula Identification of functional groups and spin systems Establishment of connectivity

Final Structure Elucidation

Click to download full resolution via product page

Fig. 2: Logical workflow for the structure elucidation of 16-Keto Aspergillimide.

Biological Activity and Signaling Pathways
16-Keto Aspergillimide has been identified as a novel anthelmintic agent.[1] While the specific

signaling pathway for this compound is not yet fully elucidated, the general mechanisms of

action for anthelmintics often involve targeting the neuromuscular system of the parasite,

leading to paralysis and expulsion from the host.

Potential targets for anthelmintic compounds include:

Ion Channels: (e.g., glutamate-gated chloride channels, GABA-gated chloride channels)

Neurotransmitter Receptors: (e.g., nicotinic acetylcholine receptors)
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Enzymes: (e.g., cholinesterase)

The diagram below illustrates a generalized signaling pathway targeted by many anthelmintic

drugs.
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Fig. 3: Generalized anthelmintic drug action on a neuromuscular junction.
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Further research is required to pinpoint the precise molecular target and signaling cascade

affected by 16-Keto Aspergillimide. This information will be critical for its development as a

potential therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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